![molecular formula C28H26N4O5 B2926017 3-(2,5-dimethoxyphenyl)-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-1-methyl-1H-pyrazole-5-carboxamide CAS No. 1396847-29-2](/img/structure/B2926017.png)
3-(2,5-dimethoxyphenyl)-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-1-methyl-1H-pyrazole-5-carboxamide
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Description
3-(2,5-dimethoxyphenyl)-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C28H26N4O5 and its molecular weight is 498.539. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Activities
Compounds with structural features similar to 3-(2,5-dimethoxyphenyl)-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-1-methyl-1H-pyrazole-5-carboxamide have been studied for their antimicrobial and antifungal activities. Pyrazole derivatives, in particular, have shown promising results in this area. For instance, a study on new pyrazoline and pyrazole derivatives revealed significant antibacterial and antifungal effects, highlighting the potential of these compounds in developing new antimicrobial agents (Hassan, 2013).
Anticancer Properties
Research on carboxamide derivatives and related heterocyclic compounds has shown that these molecules can possess potent cytotoxic activities against various cancer cell lines. For example, benzo[b][1,6]naphthyridine carboxamides have demonstrated growth inhibitory properties against leukemia and carcinoma cell lines, indicating the potential for these compounds to be developed into anticancer drugs (Deady et al., 2003).
Properties
IUPAC Name |
5-(2,5-dimethoxyphenyl)-N-(5-ethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-2-methylpyrazole-3-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H26N4O5/c1-5-32-22-8-6-7-9-26(22)37-25-12-10-17(14-20(25)28(32)34)29-27(33)23-16-21(30-31(23)2)19-15-18(35-3)11-13-24(19)36-4/h6-16H,5H2,1-4H3,(H,29,33) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REAUSDWSLCOQTQ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NC(=O)C4=CC(=NN4C)C5=C(C=CC(=C5)OC)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H26N4O5 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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